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Introduction to GAPDH and its Inhibition

Glyceraldehyde-3-phosphate dehydrogenase (GAPDH) is a crucial enzyme best known for its
role in the sixth step of glycolysis, where it catalyzes the conversion of glyceraldehyde-3-
phosphate (G3P) to 1,3-bisphosphoglycerate.[1][2] Beyond this fundamental metabolic
function, GAPDH is a "moonlighting” protein implicated in a variety of non-glycolytic processes,
including transcription activation, initiation of apoptosis, and vesicle trafficking.[1] Its diverse
roles make it a significant target in various diseases, including cancer and neurodegenerative
disorders.[2]

GAPDH-IN-1 is a covalent inhibitor of GAPDH.[3] It has been shown to inhibit the enzymatic
activity of GAPDH with an IC50 of 39.31 uM in HEK293 cell lysates. The mechanism of action
involves the formation of a covalent adduct with an aspartic acid residue in the active site,
which displaces the essential cofactor NAD+. This specific inhibition allows for the targeted
study of GAPDH function and its potential as a therapeutic target.

These application notes provide detailed protocols for measuring the enzymatic activity of
GAPDH and for determining the inhibitory potency of GAPDH-IN-1.

Data Presentation: Quantitative Inhibition Data
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A summary of the quantitative data for the inhibition of GAPDH by GAPDH-IN-1 is presented in
the table below.

Cell
Inhibitor Target IC50 (pM) . Notes
Line/System

Covalent inhibitor

that forms an

HEK293 cell )
GAPDH-IN-1 GAPDH 39.31 adduct with an
lysate ) )
active site
aspartic acid.
Inhibition of cell
GAPDH-IN-1 GAPDH 50.64 HEK293 cells

viability.

Mandatory Visualizations
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Figure 1: Role of GAPDH in the Glycolytic Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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